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Compound of Interest

Compound Name: Sebacil
CAS No.: 96-01-5
Cat. No.: B1204395

Get Quote

Essential Safety and Handling of Sebacil
(Phoxim)

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical information for the handling of
Sebacil, a veterinary insecticide whose active ingredient is phoxim. Adherence to these
guidelines is essential for ensuring personal safety and proper disposal.

l. Personal Protective Equipment (PPE)

When handling Sebacil (phoxim), a comprehensive personal protective equipment strategy is
mandatory to minimize exposure. Phoxim can be absorbed through the skin, inhaled, or
ingested.[1][2]

A. Minimum Required PPE:
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e Gloves: Chemical-resistant gloves (e.g., nitrile, butyl rubber, neoprene) are required.[1][3]
Always inspect gloves for tears or punctures before use.

o Eye Protection: Chemical splash goggles or a face shield are necessary to protect against
splashes.[3][4][5]

» Body Covering: A long-sleeved shirt and long pants or chemical-resistant coveralls should be
worn.[2][6] For tasks with a high risk of splashing, a chemical-resistant apron is also
recommended.[1][2]

o Footwear: Chemical-resistant boots should be worn. Pant legs should be worn outside of
boots to prevent chemicals from entering.[6]

B. Respiratory Protection:

» Arespirator may be required in poorly ventilated areas or when there is a risk of inhaling
aerosols or vapors. The specific type of respirator and cartridge should be selected based on
the potential exposure concentration.

Il. Operational Plan: Safe Handling Procedures

A. Preparation and Handling:

Ventilation: Always handle Sebacil in a well-ventilated area.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[4]

No Eating or Drinking: Do not eat, drink, or smoke in areas where Sebacil is handled or
stored.[7]

Equipment: Ensure all equipment used for handling is clean and in good working order.

B. Spill Response:

o Evacuate: Immediately clear the area of all personnel.[8]

¢ Ventilate: Increase ventilation to the area.
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o Contain: Use an inert absorbent material like sand or vermiculite to contain the spill.[8]

o Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste
container.[8]

o Decontaminate: Clean the spill area with soap and water.[8]
lll. Disposal Plan
A. Waste Collection:

 All phoxim-contaminated waste, including empty containers, used PPE, and spill cleanup
materials, must be collected in a clearly labeled hazardous waste container.[8]

B. Container Disposal:

o Empty Sebacil containers are considered hazardous. They should be triple-rinsed with a
suitable solvent, and the rinsate collected as hazardous waste.[9] Never reuse empty
containers.[9]

C. Final Disposal:

o Dispose of all hazardous waste through a licensed waste disposal contractor, in accordance
with local, state, and federal regulations.[10]

IV. Emergency and First Aid Procedures

Immediate action is critical in the event of exposure.

 In case of eye contact: Immediately flush the eyes with plenty of water for at least 15
minutes, holding the eyelids open.[4][8][10] Seek immediate medical attention.[4][8]

« In case of skin contact: Immediately remove contaminated clothing and wash the affected
area thoroughly with soap and water.[4][8][10][11][12] Seek medical attention if irritation
persists.[4][8]

« If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen.[4][8][10] Seek
immediate medical attention.[4][8]
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 Ifingested: Do NOT induce vomiting.[4] Rinse the mouth with water.[7][8] Seek immediate
medical attention.[4][8]

V. Quantitative Data Summary

Property Value Reference
Active Ingredient Phoxim [13][14]
Appearance Yellow liquid [13]

Acute Oral LD50 (rat) 2000 mg/kg [10]

Acute Dermal LD50 (rat) > 1100 mg/kg [10]

Acute Inhalation LC50 (rat) > 4.6 mg/L (4h) [10]

Flash Point 45°C (closed cup) [10]

VI. Experimental Protocols

Residue Analysis in Swine Tissues (Heukamp, 1991 as cited in FAO, 1999):
o Extraction: Homogenized tissue samples were extracted with hexane.
 Partitioning: The hexane extract was partitioned with acetonitrile.

o Cleanup: The extract was cleaned up using a silica gel column.

o Elution: Phoxim residues were eluted from the silica gel column using a 50/50 (v/v) mixture
of hexane and dichloromethane.

¢ Reconstitution: The eluate was dried and reconstituted in an acetonitrile/water mixture.

e Analysis: The final solution was analyzed to determine the concentration of phoxim residues.

VIl. Logical Workflow for Safe Handling of Sebacil
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Caption: Workflow for the safe handling and disposal of Sebacil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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